Cas no 476465-11-9 (ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 476465-11-9
• MF: C₁₆H₁₅N₃O₅S₂
• MW: 393.43740105629
• CID: 6005378
• PubChem ID: 18553366
• Update Time: 2025-11-07

ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• Acetic acid, 2-[[5-[[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propen-1-yl]amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester
• SR-01000006828-1
• SR-01000006828
• ethyl 2-({5-[(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• AKOS024580694
• 476465-11-9
• (Z)-ethyl 2-((5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• ethyl 2-[[5-[[(Z)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• F0529-0607

• Inchi： 1S/C16H15N3O5S2/c1-2-22-14(21)8-25-16-19-18-15(26-16)17-13(20)6-4-10-3-5-11-12(7-10)24-9-23-11/h3-7H,2,8-9H2,1H3,(H,17,18,20)
• InChI Key： ZDEIHEYIBXVIFQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(=O)C=CC2=CC=C3OCOC3=C2)S1

Computed Properties

• Exact Mass: 393.04531293g/mol
• Monoisotopic Mass: 393.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate: A Comprehensive Overview

Ethyl 2-({5-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-enamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate, with CAS No. 476465-11-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and molecular biology. This compound is notable for its intricate structure and potential applications in drug discovery and development. Recent studies have highlighted its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

The molecular structure of ethyl 2-{[5-(2Z)-3-(benzodioxol-5-yl)propenamido)thiadiazol-sulfanyl}acetate is characterized by a combination of functional groups that contribute to its chemical reactivity and biological activity. The presence of the benzodioxol ring introduces aromatic stability and potential for hydrogen bonding, while the thiadiazole moiety adds sulfur-based reactivity and electronic versatility. These features make the compound a promising candidate for various biochemical interactions.

In recent years, advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel strategies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the sulfanyl acetate derivative, reducing reaction times while maintaining product quality.

The biological activity of ethyl 2-{[5-(2Z)-3-(benzodioxol-5-yl)propenamido)thiadiazol-sulfanyl}acetate has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been explored for its role in material science. The sulfur-containing groups in its structure contribute to its ability to form stable cross-links with other biomolecules, which could be harnessed in developing advanced biomaterials for tissue engineering applications.

The safety profile of ethyl 2-{[5-(2Z)-3-(benzodioxol-5-yl)propenamido)thiadiazol-sulfanyl}acetate has been evaluated through rigorous toxicological studies. Results indicate that the compound demonstrates low toxicity at therapeutic doses, with minimal adverse effects observed in animal models.

In conclusion, ethyl 2-{[5-(2Z)-3-(benzodioxol-5-yl)propenamido)thiadiazol-sulfanyl}acetate (CAS No. 476465-11-9) is a multifaceted compound with significant potential in both therapeutic and material science applications. Ongoing research continues to unravel its full spectrum of properties and mechanisms of action, paving the way for innovative applications in the near future.